Cas no 40516-48-1 (dl-α-Tocopheryl Retinoate)

dl-α-Tocopheryl Retinoate structure

Product Name:dl-α-Tocopheryl Retinoate

CAS No:40516-48-1

MF:C₄₉H₇₆O₃

MW:713.125955581665

CID:55240

PubChem ID:5282180

Update Time:2025-04-18

dl-α-Tocopheryl Retinoate Chemical and Physical Properties

Names and Identifiers

- Tretinoin Tocoferil
- [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- dl-α-Tocopheryl Retinoate
- TOCORETINATE
- tretinoin tocoferi
- 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoate
- NCGC00181354-01
- Tocopheryl retinoate
- CTD060B1SS
- UNII-0WN694NBMM
- TRETINOIN TOCOFERIL [JAN]
- Tocorretinate
- L-300
- D-.ALPHA.-TOCOPHEROL RETINOATE
- 0WN694NBMM
- TOCORETINATE [MI]
- AC-790
- Q27114835
- Tretinoin tocoferil [INN]
- DTXSID6046923
- TOCORETINATE [JAN]
- UNII-CTD060B1SS
- RETINOIC ACID, (2R)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER
- dl-alpha-TocopherylRetinoate
- D01516
- Retinoic acid, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl ester, (2R-(2R*(4R*,8R*)))-
- RETINOIC ACID .ALPHA.-TOCOPHERYL ESTER [MI]
- 40516-48-1
- (+/-)-(2R*)-2,5,7,8-TETRAMETHYL-2-((4R*,8R*)-4,8,12-TRIMETHYLTRIDECYL)-6-CHROMANYL RETINOATE
- CHEBI:32240
- olcenon
- alpha-Tocopheryl retinoate
- RETINOIC ACID, 3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER, (2R*(4R*,8R*))-(+/-)-
- CAS-40516-48-1
- d-alpha-Tocopheryl Retinoate
- AC1NQZMB
- RETINOIC ACID, (2R)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2-((4R,8R)-4,8,12-TRIMETHYLTRIDECYL)-2H-1-BENZOPYRAN-6-YL ESTER, (+/-)-
- TOCOPHERYL RETINOATE [INCI]
- Toco-retinoate
- D-.ALPHA.-TOCOPHERYL RETINOATE
- SCHEMBL668391
- (+-)-(2R*)-2,5,7,8-Tetramethyl-2-((4R*,8R*)-4,8,12-trimethyltridecyl)-6-chromanyl retinoate
- (2E,4E,6E,8E)-((R)-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-yl) 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoate
- CHEMBL262520
- AKOS015961939
- L300
- N021
- .ALPHA.-TOCOPHERYL RETINOATE
- Tox21_112812
- [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]chroman-6-yl] (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- 40516-49-2
- dl-alpha-Tocopheryl Retinoate
- N-021
- Tretinoin tocoferil (JAN)
- DTXCID4026923
- TRETINOIN TOCOFERIL [WHO-DD]
- MDL： MFCD00909856
- Inchi： 1S/C49H76O3/c1-34(2)19-14-20-35(3)21-15-22-36(4)25-17-31-49(13)32-29-43-42(10)46(40(8)41(9)47(43)52-49)51-45(50)33-38(6)24-16-23-37(5)27-28-44-39(7)26-18-30-48(44,11)12/h16,23-24,27-28,33-36H,14-15,17-22,25-26,29-32H2,1-13H3/b24-16+,28-27+,37-23+,38-33+/t35-,36-,49-/m1/s1
- InChI Key： RIQIJXOWVAHQES-UNAKLNRMSA-N
- SMILES： O1C2C(C)=C(C)C(=C(C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

Exact Mass: 712.57900
Monoisotopic Mass: 712.579446
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 52
Rotatable Bond Count: 19
Complexity: 1280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: 16.9

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: Not available
Boiling Point: 761.3±60.0 °C at 760 mmHg
Flash Point: 339.8±27.5 °C
Refractive Index: 1.523
PSA: 35.53000
LogP: 14.57160
Vapor Pressure: 0.0±2.6 mmHg at 25°C

dl-α-Tocopheryl Retinoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Toxicity：LD50 in mice (mg/kg): >1000 i.v.; >2000 orally (Fukawa, 1975)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

dl-α-Tocopheryl Retinoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T526200-10mg	dl-α-Tocopheryl Retinoate	40516-48-1	10mg	$75.00	2023-05-17
TRC	T526200-100mg	dl-α-Tocopheryl Retinoate	40516-48-1	100mg	$201.00	2023-05-17
TRC	T526200-250mg	dl-α-Tocopheryl Retinoate	40516-48-1	250mg	$437.00	2023-05-17
TRC	T526200-500mg	dl-α-Tocopheryl Retinoate	40516-48-1	500mg	$ 800.00	2023-09-05
TRC	T526200-1g	dl-α-Tocopheryl Retinoate	40516-48-1	1g	$ 1300.00	2022-06-02
TRC	T526200-1000mg	dl-α-Tocopheryl Retinoate	40516-48-1	1g	$1568.00	2023-05-17